Cas no 66449-54-5 (2,5-Piperazinedione,3,3,6-trimethyl-(9CI))

• Product Name: 2,5-Piperazinedione,3,3,6-trimethyl-(9CI)
• CAS No: 66449-54-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 964035
• PubChem ID: 10534917
• Update Time: 2025-04-19

2,5-Piperazinedione,3,3,6-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,3,6-trimethyl-(9CI)
• 3,3,6-trimethylpiperazine-2,5-dione
• DTXSID90441327
• AKOS014212848
• 66449-54-5
• DB-303998

• Inchi： 1S/C7H12N2O2/c1-4-5(10)9-7(2,3)6(11)8-4/h4H,1-3H3,(H,8,11)(H,9,10)
• InChI Key： QWLLBIAYORQXSC-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NC(C(C)N1)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives